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A Comparative Analysis of Citral Content in
Lemongrass Varieties
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

citral concentrations across different lemongrass species and cultivars, complete with detailed

experimental protocols and workflow visualizations.

Lemongrass, a perennial grass of the Cymbopogon genus, is a globally significant aromatic

and medicinal plant, primarily valued for its essential oil rich in citral. Citral, a mixture of the

isomers geranial (trans-citral) and neral (cis-citral), is a key raw material in the fragrance, flavor,

and pharmaceutical industries, notably in the synthesis of Vitamin A. The concentration of citral

in lemongrass essential oil can vary significantly between different species and cultivars,

influencing its commercial value and therapeutic potential. This guide provides a comparative

overview of citral content in various lemongrass varieties, supported by experimental data and

detailed methodologies to aid in research and development.

Comparative Citral Content in Lemongrass Varieties
The citral content in lemongrass essential oil is a critical determinant of its quality.[1] Different

species and cultivars exhibit a wide range of citral concentrations, influenced by genetic

makeup, geographical origin, and harvesting time.[2][3] Below is a summary of reported citral

content in various lemongrass varieties.
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Lemongrass
Variety

Species
Citral Content
(%)

Key
Constituents

Reference(s)

Sugandhi (OD

19)
C. flexuosus 85-88 Citral [4]

Pragati (LS48) C. flexuosus 86 Citral [4]

Praman (Clone

29)
C. pendulus 82 Citral [4][5]

RRL 16 C. pendulus 80 Citral [4]

CKP 25
C. khasianum x

C. pendulus
82.85 Citral [4]

Cauvery
Cymbopogon

spp.
88.84 ± 0.99 Geranial, Neral [6][7]

Nima
Cymbopogon

spp.
88.57 ± 0.70 Geranial, Neral [6][7]

CIM-Shikar
Cymbopogon

spp.
84.97 ± 4.08 Geranial, Neral [6][7]

OD-19
Cymbopogon

spp.
85.90 ± 0.59 Geranial, Neral [6][7]

CIM-Suvarna
Cymbopogon

spp.
82.53 ± 1.10 Geranial, Neral [6][7]

Krishna
Cymbopogon

spp.
79.26 ± 0.44 Geranial, Neral [6][7]

CIM-Atal
Cymbopogon

spp.
2.15 ± 0.07 Geraniol (major) [6][7]

Egyptian

Lemongrass
C. citratus 79.69

Geranial

(42.86%), Neral

(36.83%)

[8]
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Northeastern

Thailand

Lemongrass

C. citratus 79.24

Geranial

(44.52%), Neral

(34.72%)

[9]

General Range C. citratus 65-85 Citral [10][11][12]

General Range C. flexuosus ≥ 75 Citral [13]

Experimental Workflow for Citral Quantification
The determination of citral content in lemongrass varieties involves a systematic process from

plant material collection to instrumental analysis. The following diagram illustrates a typical

experimental workflow.

Plant Material Essential Oil Extraction Citral Analysis

Harvest Lemongrass Leaves Air/Oven Drying Hydrodistillation GC-MS AnalysisInject Essential Oil Data Processing & Quantification ResultCitral Content (%)

Click to download full resolution via product page

Caption: Experimental workflow for determining citral content in lemongrass.

Experimental Protocols
Detailed methodologies are crucial for reproducible and comparable results in the analysis of

essential oils. The following are standard protocols for the extraction and quantification of citral

from lemongrass.

Essential Oil Extraction: Hydrodistillation
Hydrodistillation is a common method for extracting essential oils from plant materials.[14]

Apparatus:

Clevenger-type apparatus
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Heating mantle

Round bottom flask

Condenser

Procedure:

Sample Preparation: Freshly harvested lemongrass leaves are air-dried or oven-dried at a

low temperature (e.g., 40-50°C) to reduce moisture content. The dried leaves are then cut

into small pieces (1-2 inches).[15]

Distillation: A known weight of the prepared lemongrass material is placed in the round

bottom flask with a sufficient amount of distilled water.

The mixture is heated to boiling. The resulting steam, carrying the volatile essential oil,

passes into the condenser.

The condensed steam and oil are collected in the Clevenger apparatus, where the oil, being

less dense than water, separates and is collected.

The distillation process is typically carried out for a period of 3-4 hours to ensure complete

extraction of the essential oil.

The collected oil is then dried over anhydrous sodium sulfate to remove any residual water

and stored in airtight vials in a cool, dark place until analysis.

Citral Quantification: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the most widely used and reliable method for the identification and quantification of

volatile compounds in essential oils.[3][15]

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column (e.g., HP-5MS, DB-5)
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Injector and detector

Typical GC-MS Conditions:

Injector Temperature: 250°C

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes

Ramp: Increase at a rate of 3-5°C/minute to 220-240°C

Final hold: 5-10 minutes

Carrier Gas: Helium, at a constant flow rate (e.g., 1 mL/min)

Ion Source Temperature: 230°C

Mass Range: 40-550 amu

Procedure:

Sample Preparation: The extracted essential oil is diluted in a suitable solvent (e.g., hexane,

ethanol) to a concentration of approximately 1%.

Injection: A small volume (e.g., 1 µL) of the diluted sample is injected into the GC.

Separation and Detection: The volatile components of the oil are separated based on their

boiling points and polarity as they pass through the capillary column. The separated

components then enter the mass spectrometer, where they are ionized and fragmented. The

resulting mass spectrum provides a unique "fingerprint" for each compound.

Compound Identification: The identification of citral (geranial and neral) and other

components is achieved by comparing their retention times and mass spectra with those of

authentic standards and by searching mass spectral libraries (e.g., NIST, Wiley).

Quantification: The percentage of each component is calculated from the peak area of the

corresponding compound in the gas chromatogram. The total citral content is the sum of the
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percentages of geranial and neral.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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